Cas no 2171913-97-4 (4-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol)

• Product Name: 4-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol
• CAS No: 2171913-97-4
• MF: C₁₀H₂₀N₄O₂
• MW: 228.291401863098
• CID: 5567467
• PubChem ID: 165597151
• Update Time: 2025-06-30

4-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2171913-97-4
• EN300-1596027
• 4-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol
• 4-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol

• Inchi： 1S/C10H20N4O2/c1-8(15)3-5-14-10(4-6-16-2)9(7-11)12-13-14/h8,15H,3-7,11H2,1-2H3
• InChI Key： IKTQLZMHJZTOPH-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C(=C(CN)N=N1)CCOC

Computed Properties

• Exact Mass: 228.15862589g/mol
• Monoisotopic Mass: 228.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 86.2Ų

Additional information on 4-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol

Recent Advances in the Study of 4-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS: 2171913-97-4)

The compound 4-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS: 2171913-97-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings regarding its synthesis, biological activity, and pharmacological properties, as reported in recent literature.

Recent studies have focused on the synthesis and optimization of 4-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes click chemistry to efficiently construct the 1,2,3-triazole core, followed by selective functionalization to introduce the aminomethyl and methoxyethyl groups. This method has demonstrated superior scalability and reproducibility compared to earlier approaches.

In terms of biological activity, preliminary in vitro studies have revealed that this compound exhibits potent inhibitory effects against specific kinase targets implicated in inflammatory and oncogenic pathways. Notably, a study published in Bioorganic & Medicinal Chemistry Letters (2024) reported IC50 values in the low micromolar range for several key kinases, suggesting its potential as a lead compound for further development. Molecular docking simulations have further elucidated its binding mode, highlighting interactions with critical amino acid residues in the ATP-binding pocket.

Pharmacokinetic evaluations of 4-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol have also been conducted, with promising results. A recent preclinical study demonstrated favorable absorption and distribution profiles in rodent models, along with acceptable metabolic stability. These findings, published in Drug Metabolism and Disposition (2023), indicate that the compound may possess suitable drug-like properties for further investigation.

Despite these advancements, challenges remain in optimizing the selectivity and toxicity profile of this compound. Ongoing research efforts are focused on structural modifications to enhance target specificity and reduce off-target effects. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS: 2171913-97-4) represents a promising scaffold for the development of novel therapeutic agents. Continued research into its mechanism of action, structure-activity relationships, and in vivo efficacy will be critical for realizing its full potential in addressing unmet medical needs.